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Compound of Interest

Compound Name: Sulfo-Cy3 dUTP

Cat. No.: B15555755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, properties,

and applications of Sulfo-Cy3 dUTP, a fluorescently labeled deoxyuridine triphosphate. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of molecular biology, cell biology, and drug development who utilize nucleic acid labeling

and detection techniques.

Core Properties of Sulfo-Cy3 dUTP
Sulfo-Cy3 dUTP is a modified deoxynucleotide that is crucial for a variety of molecular biology

applications. It is a deoxyuridine triphosphate molecule that has been labeled with a sulfonated

cyanine dye, Sulfo-Cy3. This fluorescent tag allows for the non-radioactive detection of DNA.

The sulfonate groups on the cyanine dye enhance its water solubility, making it highly

compatible with aqueous buffers used in enzymatic reactions.[1][2]

Physicochemical and Spectral Properties
The key characteristics of Sulfo-Cy3 dUTP are summarized in the table below. These

properties are essential for designing experiments, selecting appropriate filter sets for

fluorescence microscopy, and ensuring accurate data interpretation.
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Property Value Reference(s)

Molecular Formula C48H59N6O22P3S2 [3]

Molecular Weight
~1229.1 g/mol to 1247.84

g/mol
[3][4]

Appearance Red to dark red solid/powder [4][5]

Solubility Good in water [1][4]

Excitation Maximum (λex) ~548 - 555 nm [3][4]

Emission Maximum (λem) ~563 - 570 nm [3][4]

Extinction Coefficient 162,000 L·mol⁻¹·cm⁻¹ [3][4]

Fluorescence Quantum Yield 0.1 [3][4]

Storage Conditions -20°C, protected from light [3][4]

Structural Representation
The chemical structure of Sulfo-Cy3 dUTP consists of a deoxyuridine triphosphate moiety

linked to a Sulfo-Cy3 dye. The following diagram illustrates this molecular structure.
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Deoxyuridine Triphosphate Linker Arm Sulfo-Cy3 Dye

Deoxyribose Triphosphate
(α, β, γ)Uracil Linker Sulfo-Cy3
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Preparation

Enzymatic Reaction

Post-Reaction Processing

Application

Template DNA

Set up Reaction Mix

Primers dNTP Mix
(dATP, dCTP, dGTP, dTTP) Sulfo-Cy3 dUTP DNA Polymerase

Enzymatic Incorporation
(e.g., PCR, Nick Translation)

Purification of
Labeled DNA

Quality Control
(e.g., Gel Electrophoresis)

Fluorescence Detection
(Microscopy, Flow Cytometry, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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